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Compound of Interest

Compound Name: 2-Methoxyestrone-13C6

Cat. No.: B15143867

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources for 2-
Methoxyestrone-13Cs, a crucial isotopically labeled internal standard for quantitative analysis.
The guide includes a comparative summary of suppliers, a detailed experimental protocol for its
use in mass spectrometry-based assays, and visualizations of relevant biochemical pathways

and analytical workflows.

Commercial Supplier Overview

2-Methoxyestrone-13Ce is available from several reputable suppliers of research chemicals and
analytical standards. The following tables summarize the available quantitative data for both
the 13C-labeled and unlabeled forms of 2-Methoxyestrone to facilitate procurement decisions.

Table 1: Commercial Sources for 2-Methoxyestrone-13Ce
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) ) Available
Supplier Catalog Number Purity .
Quantities
MedChemExpress HY-113252S1 Not Specified 1 mg, 5 mg
Toronto Research N »
) M262522 Not Specified Not Specified
Chemicals
Cayman Chemical Not readily available - -
Santa Cruz ] ]
_ Not readily available - -
Biotechnology
Table 2: Commercial Sources for Unlabeled 2-Methoxyestrone
) ) Available
Supplier Catalog Number Purity .
Quantities
Cayman Chemical 34155 >95% Not Specified
Santa Cruz . »
) sc-212220 Not Specified Not Specified
Biotechnology
10 mM in DMSO, 1
MedChemExpress HY-113252 Not Specified mg, 5 mg, 10 mg, 50
mg, 100 mg
Toronto Research 100 mg, 250 mg, 25
_ M262520 >95% (HPLC)
Chemicals mg, 500 mg, 50 mg

Biochemical Pathway

2-Methoxyestrone is an endogenous metabolite of estrone. Its formation is a key step in the
metabolic pathway of estrogens, catalyzed by the enzyme Catechol-O-methyltransferase
(COMT).
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Figure 1: Metabolic pathway of Estrone to 2-Methoxyestrone.

Experimental Protocol: Quantitative Analysis of 2-
Methoxyestrone using Isotope Dilution LC-MS/MS

This protocol outlines a general procedure for the quantification of 2-Methoxyestrone in
biological samples, such as plasma or urine, using 2-Methoxyestrone-13Ce as an internal
standard. This method, known as isotope dilution mass spectrometry, is the gold standard for
guantitative analysis due to its high accuracy and precision.

1. Materials and Reagents

o 2-Methoxyestrone (unlabeled standard)

o 2-Methoxyestrone-13Cs (internal standard)

e Methanol (LC-MS grade)

o Water (LC-MS grade)

e Formic acid (LC-MS grade)

e [B-Glucuronidase/sulfatase (e.g., from Helix pomatia)
e Sodium acetate buffer (pH 5.0)

» Solid Phase Extraction (SPE) cartridges (e.g., C18)
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 Biological matrix (e.g., plasma, urine)
2. Standard and Internal Standard Preparation

o Prepare stock solutions of unlabeled 2-Methoxyestrone and 2-Methoxyestrone-13Ce in
methanol at a concentration of 1 mg/mL.

o From the stock solutions, prepare a series of working standard solutions of unlabeled 2-
Methoxyestrone at concentrations ranging from the expected lower limit to the upper limit of
quantification in the biological samples.

e Prepare a working internal standard solution of 2-Methoxyestrone-3Cs at a fixed
concentration (e.g., 100 ng/mL) in methanol.

3. Sample Preparation

The following is a general workflow for sample preparation. Optimization may be required
depending on the specific biological matrix.
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Sample Preparation

Biological Sample (e.g., Plasma, Urine)

'

Spike with 2-Methoxyestrone-13Ce Internal Standard

'

Enzymatic Hydrolysis (3-Glucuronidase/Sulfatase)

'

Solid Phase Extraction (SPE)

'

Elute with Methanol

'

Evaporate to Dryness

'

Reconstitute in Mobile Phase
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 To cite this document: BenchChem. [Commercial Sources and Technical Guide for 2-
Methoxyestrone-13Ce]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143867#commercial-sources-for-2-
methoxyestrone-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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